Cas no 61593-33-7 (Benzenesulfonyl bromide, 3,4-dimethyl-)

• Product Name: Benzenesulfonyl bromide, 3,4-dimethyl-
• CAS No: 61593-33-7
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 473550
• PubChem ID: 71394287
• Update Time: 2025-04-19

Benzenesulfonyl bromide, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl bromide, 3,4-dimethyl-
• 3,4-dimethylbenzenesulfonyl bromide
• SCHEMBL6113301
• 61593-33-7
• DTXSID00816002
• 3,4-Dimethylbenzene-1-sulfonyl bromide

• Inchi： 1S/C8H9BrO2S/c1-6-3-4-8(5-7(6)2)12(9,10)11/h3-5H,1-2H3
• InChI Key： NXEBCJIMDORDFM-UHFFFAOYSA-N
• SMILES： BrS(C1C=CC(C)=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 247.95067
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14